Cas no 2433465-77-9 (2-(4-acetyl-1,4-diazepan-1-yl)-N-(2,5-dichlorophenyl)acetamide)

• Product Name: 2-(4-acetyl-1,4-diazepan-1-yl)-N-(2,5-dichlorophenyl)acetamide
• CAS No: 2433465-77-9
• MF: C₁₅H₁₉Cl₂N₃O₂
• MW: 344.236261606216
• CID: 5327717
• PubChem ID: 34926501
• Update Time: 2025-10-28

2-(4-acetyl-1,4-diazepan-1-yl)-N-(2,5-dichlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2433465-77-9
• F6841-0039
• 2-(4-acetyl-1,4-diazepan-1-yl)-N-(2,5-dichlorophenyl)acetamide
• AKOS040888657

• Inchi： 1S/C15H19Cl2N3O2/c1-11(21)20-6-2-5-19(7-8-20)10-15(22)18-14-9-12(16)3-4-13(14)17/h3-4,9H,2,5-8,10H2,1H3,(H,18,22)
• InChI Key： LFQUYITXVJDNFG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1NC(CN1CCN(C(C)=O)CCC1)=O)Cl

Computed Properties

• Exact Mass: 343.0854322g/mol
• Monoisotopic Mass: 343.0854322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.6Ų

Additional information on 2-(4-acetyl-1,4-diazepan-1-yl)-N-(2,5-dichlorophenyl)acetamide

Introduction to 2-(4-acetyl-1,4-diazepan-1-yl)-N-(2,5-dichlorophenyl)acetamide (CAS No. 2433465-77-9)

2-(4-acetyl-1,4-diazepan-1-yl)-N-(2,5-dichlorophenyl)acetamide, with the CAS number 2433465-77-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and recent advancements in the study of this compound.

Chemical Structure and Properties

The molecular formula of 2-(4-acetyl-1,4-diazepan-1-yl)-N-(2,5-dichlorophenyl)acetamide is C₁₈H₂₀Cl₂N₃O₂, with a molecular weight of approximately 375.3 g/mol. The compound features a diazepane ring functionalized with an acetyl group and an acetamide moiety substituted with a 2,5-dichlorophenyl group. These structural elements contribute to its unique chemical properties and potential biological activities.

The diazepane ring is a seven-membered heterocyclic structure that is known for its flexibility and ability to form hydrogen bonds. The acetyl group attached to the diazepane ring adds steric hindrance and influences the compound's solubility and stability. The acetamide functionality provides additional hydrogen bonding sites, while the 2,5-dichlorophenyl substituent introduces electron-withdrawing effects that can modulate the compound's interactions with biological targets.

Synthesis and Preparation

The synthesis of 2-(4-acetyl-1,4-diazepan-1-yl)-N-(2,5-dichlorophenyl)acetamide typically involves multi-step reactions. One common approach starts with the formation of the diazepane ring through a ring-closing metathesis reaction or a similar cyclization process. The acetylation of the diazepane ring can be achieved using acetic anhydride or acetyl chloride under appropriate conditions. The final step involves the coupling of the acetylated diazepane derivative with 2,5-dichloroaniline to form the desired acetamide product.

The synthetic route can be optimized to improve yield and purity, which is crucial for large-scale production and pharmaceutical applications. Recent advancements in green chemistry have also led to more environmentally friendly methods for synthesizing this compound, reducing waste and minimizing the use of hazardous reagents.

Biological Activities and Mechanisms of Action

2-(4-acetyl-1,4-diazepan-1-yl)-N-(2,5-dichlorophenyl)acetamide has shown promising biological activities in various preclinical studies. One of its key properties is its ability to modulate neurotransmitter systems in the central nervous system (CNS). Specifically, it has been found to exhibit potent activity as a serotonin receptor agonist or antagonist, depending on the specific subtype involved.

In vitro studies have demonstrated that this compound can selectively bind to serotonin receptors such as 5-HT_1A, 5-HT_2A, and 5-HT₇. This selective binding profile suggests potential applications in treating psychiatric disorders such as depression, anxiety, and schizophrenia. Additionally, preliminary studies have indicated that it may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

Clinical Potential and Therapeutic Applications

The therapeutic potential of 2-(4-acetyl-1,4-diazepan-1-yl)-N-(2,5-dichlorophenyl)acetamide is an active area of research. Preclinical animal models have shown that this compound can effectively alleviate symptoms of depression and anxiety in rodent models. These findings have paved the way for further clinical trials to evaluate its safety and efficacy in human subjects.

Beyond psychiatric disorders, there is growing interest in exploring its potential for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective properties observed in vitro suggest that it may help slow down disease progression by protecting neurons from damage caused by oxidative stress and inflammation.

Safety Profile and Toxicology

The safety profile of 2-(4-acetyl-1,4-diazepan-1-yl)-N-(2,5-dichlorophenyl)acetamide is an important consideration for its development as a therapeutic agent. Preclinical toxicology studies have shown that it has a favorable safety margin with no significant adverse effects at therapeutic doses. However, further investigations are needed to fully understand its long-term safety profile.

Clinical trials will provide valuable data on its pharmacokinetics, pharmacodynamics, and potential side effects in human subjects. These studies will also help determine optimal dosing regimens and identify any contraindications or interactions with other medications.

Current Research Trends and Future Directions

The field of medicinal chemistry is constantly evolving, driven by advances in technology and a deeper understanding of biological systems. Recent research on 2-(4-acetyl-1,4-diazepan-1-yl)-N-(2,5-dichlorophenyl)acetamide has focused on optimizing its pharmacological properties through structure-based drug design approaches.

Molecular modeling studies have provided insights into the binding interactions between this compound and its target receptors. These insights are being used to guide the development of more potent and selective analogs with improved therapeutic profiles. Additionally, there is ongoing research into novel delivery systems such as nanoparticles and liposomes to enhance the bioavailability and efficacy of this compound.

In conclusion, 2-(4-acetyl-1,4-diazepan-1-yl)-N-(2,5-dichlorophenyl)acetamide (CAS No. 2433465-77-9) represents a promising candidate for various therapeutic applications due to its unique chemical structure and biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits. As more data becomes available from clinical trials and further preclinical studies, this compound may emerge as a valuable tool in the treatment of psychiatric disorders and neurodegenerative diseases.